Cas no 133562-30-8 (2-amino-1-(2,3-difluorophenyl)ethan-1-ol)

• Product Name: 2-amino-1-(2,3-difluorophenyl)ethan-1-ol
• CAS No: 133562-30-8
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 5092512
• PubChem ID: 18627917
• Update Time: 2025-05-24

2-amino-1-(2,3-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,3-difluorophenyl)ethan-1-ol
• 2-Amino-1-[2,3-difluorophenyl]ethanol

• Inchi： 1S/C8H9F2NO/c9-6-3-1-2-5(8(6)10)7(12)4-11/h1-3,7,12H,4,11H2
• InChI Key： XSZADYCLMNJKRO-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(CN)O)F

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-amino-1-(2,3-difluorophenyl)ethan-1-ol

Introduction to 2-Amino-1-(2,3-Difluorophenyl)Ethan-1-Ol (CAS No. 133562-30-8)

2-Amino-1-(2,3-difluorophenyl)ethan-1-ol is a compound with the CAS registry number 133562-30-8. This compound is a derivative of phenol, featuring a fluorinated aromatic ring and an amino alcohol functional group. Its structure consists of a benzene ring substituted with two fluorine atoms at the 2 and 3 positions, a hydroxyl group (-OH) attached to the ethane chain, and an amino group (-NH₂) at the same carbon as the hydroxyl group. This unique combination of functional groups makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-amino-1-(2,3-difluorophenyl)ethan-1-ol involves multi-step reactions that typically start with fluorination of aromatic compounds. The amino alcohol functionality is introduced through nucleophilic substitution or reductive amination reactions. The presence of fluorine atoms in the aromatic ring enhances the molecule's stability and bioavailability, making it an attractive candidate for drug development. Recent studies have explored its role as a potential lead compound in the design of new pharmaceutical agents targeting specific biological pathways.

One of the most promising applications of 2-amino-1-(2,3-difluorophenyl)ethan-1-ol is in the field of medicinal chemistry. Researchers have investigated its ability to modulate enzyme activity and interact with cellular receptors. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, its amino alcohol moiety allows for further chemical modification, enabling the creation of more potent derivatives with improved pharmacokinetic profiles.

In terms of physical properties, 2-amino-1-(2,3-difluorophenyl)ethan-1-ol has a melting point of approximately 78°C and a boiling point around 145°C under standard conditions. Its solubility in water is moderate due to the balance between hydrophilic (amino alcohol) and hydrophobic (aromatic ring) groups. The compound is stable under normal storage conditions but may degrade under strong acidic or basic environments.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 2-amino-1-(2,3-difluorophenyl)ethan-1-ol. Quantum mechanical calculations have revealed that the fluorine atoms in the aromatic ring contribute significantly to the molecule's electronic properties, enhancing its ability to participate in hydrogen bonding and π-interactions. These findings are crucial for understanding its behavior in biological systems and optimizing its therapeutic potential.

The environmental impact of 2-amino-1-(2,3-difluorophenyl)ethan-1-ol has also been a topic of interest. Studies indicate that it undergoes biodegradation under aerobic conditions, with a half-life of about 48 hours in aqueous environments. Its low toxicity to aquatic organisms suggests that it poses minimal risk to ecosystems when used responsibly.

In conclusion, 2-amino-1-(2,3-difluorophenyl)ethan-1-ol is a multifaceted compound with significant potential in various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials development. As ongoing research continues to uncover its full capabilities, this compound is poised to play a pivotal role in advancing modern science and technology.